Cas no 14068-40-7 (5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine
• CAS No: 14068-40-7
• MF: C₈H₁₆N₄S
• MW: 200.304439544678
• MDL: MFCD07186527
• CID: 869046
• PubChem ID: 3164057
• Update Time: 2025-10-30

5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-(Diethylamino)ethyl)-1,3,4-thiadiazol-2-amine
• 5-(2-DIETHYLAMINO-ETHYL)-[1,3,4]THIADIAZOL-2-YLAMINE
• 5-[2-(diethylamino)ethyl]-1,3,4-thiadiazol-2-amine
• 5-[2-(diethylamino)ethyl]-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• CHEMBRDG-BB 9018385
• BS-35710
• SCHEMBL11908939
• 14068-40-7
• DTXSID90390366
• C8H16N4S
• MFCD07186527
• AKOS000301984
• 1,3,4-Thiadiazole-2-ethanamine, 5-amino-N,N-diethyl-
• ASINEX-REAG BAS 13029399
• 5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine

• MDL： MFCD07186527
• Inchi： 1S/C8H16N4S/c1-3-12(4-2)6-5-7-10-11-8(9)13-7/h3-6H2,1-2H3,(H2,9,11)
• InChI Key： JHUJNSGTROUQNM-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCN(CC)CC

Computed Properties

• Exact Mass: 200.11000
• Monoisotopic Mass: 200.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 329.1°C at 760 mmHg
• Flash Point: 152.8°C
• Refractive Index: 1.568
• PSA: 83.28000
• LogP: 1.58580

5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine

Research Briefing on 5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine (CAS: 14068-40-7): Recent Advances and Applications

The compound 5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine (CAS: 14068-40-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel antimicrobial, anticancer, and anti-inflammatory agents. This briefing synthesizes the latest findings and highlights key advancements in the understanding and utilization of this compound.

One of the most notable developments is the investigation of 5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine as a potential inhibitor of bacterial efflux pumps. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in enhancing the activity of conventional antibiotics against multidrug-resistant strains of *Staphylococcus aureus*. The compound's ability to disrupt efflux mechanisms suggests its promise as an adjunct therapy in combating antibiotic resistance, a critical global health challenge.

In oncology research, derivatives of 5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine have shown selective cytotoxicity against various cancer cell lines. A recent *Bioorganic & Medicinal Chemistry Letters* report highlighted its inhibition of protein kinases involved in tumor proliferation, particularly in breast and lung cancers. Structural modifications, such as the introduction of halogen substituents, have further optimized its binding affinity and pharmacokinetic properties, paving the way for preclinical trials.

Beyond its antimicrobial and anticancer potential, this compound has also been explored for its anti-inflammatory properties. Research published in *European Journal of Pharmacology* (2024) revealed its modulation of NF-κB signaling pathways, reducing pro-inflammatory cytokine production in murine models of rheumatoid arthritis. These findings underscore its potential as a lead compound for developing next-generation anti-inflammatory therapeutics.

The synthesis and scalability of 5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine have also seen advancements. A 2024 *Organic Process Research & Development* article detailed a novel, cost-effective synthetic route using microwave-assisted catalysis, improving yield and purity while reducing environmental impact. This methodological innovation addresses previous challenges in large-scale production, facilitating further research and development.

In conclusion, 5-2-(Diethylamino)ethyl-1,3,4-thiadiazol-2-amine (CAS: 14068-40-7) represents a multifaceted compound with broad therapeutic potential. Its applications span antimicrobial adjuvants, anticancer agents, and anti-inflammatory drugs, supported by robust mechanistic studies and synthetic improvements. Future research should focus on in vivo efficacy and safety profiling to accelerate its transition into clinical applications.